Cas no 1227574-81-3 (2,4-Dihydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2,4-Dihydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1227574-81-3
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4689151
• Update Time: 2025-05-21

2,4-Dihydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dihydroxy-5-(trifluoromethyl)pyridine
• FCH1143412
• 2,4-Dihydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)3-2-10-5(12)1-4(3)11/h1-2H,(H2,10,11,12)
• InChI Key： BFIILGATXITSJB-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Topological Polar Surface Area: 49.3

Additional information on 2,4-Dihydroxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2,4-Dihydroxy-5-(trifluoromethyl)pyridine (CAS No. 1227574-81-3): Properties, Applications, and Industry Insights

2,4-Dihydroxy-5-(trifluoromethyl)pyridine (CAS No. 1227574-81-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl group and dihydroxy substitution contribute to its enhanced reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for fluorinated compounds like 2,4-Dihydroxy-5-(trifluoromethyl)pyridine has surged, driven by their applications in precision medicine and sustainable agriculture. A 2023 market analysis highlighted a 12% annual growth in fluorinated intermediates, with CAS No. 1227574-81-3 being frequently cited in patent filings for antiviral and antibacterial agents. Its hydrogen-bonding capacity and lipophilicity make it particularly useful in improving drug solubility—a key challenge addressed in modern pharmaceutical formulation.

The synthesis of 2,4-Dihydroxy-5-(trifluoromethyl)pyridine typically involves multi-step reactions starting from trifluoromethylpyridine precursors, with recent advances focusing on green chemistry approaches to reduce environmental impact. Industry leaders are optimizing catalytic systems to improve yield while minimizing hazardous byproducts, aligning with the EPA's Sustainable Chemistry initiatives. Analytical characterization via NMR spectroscopy and HPLC-MS confirms the compound's high purity (>98%), meeting stringent requirements for GMP manufacturing.

Beyond pharmaceuticals, this compound shows promise in material science applications. Its ability to form stable complexes with metal ions has been explored for developing fluorescence probes in diagnostic imaging. A 2024 study demonstrated its utility in creating OLED materials with improved electron transport properties, addressing a critical need in flexible display technologies. These interdisciplinary applications position CAS No. 1227574-81-3 as a versatile building block in high-tech industries.

Quality control protocols for 2,4-Dihydroxy-5-(trifluoromethyl)pyridine emphasize rigorous impurity profiling, with regulatory bodies requiring detailed ICH Q3A-compliant documentation. Storage recommendations typically specify anhydrous conditions at -20°C to prevent degradation, while transportation follows ISO 10993 standards for sensitive chemicals. These protocols ensure consistency across research and production batches, maintaining the compound's reliability for critical applications.

Emerging research directions include computational studies of structure-activity relationships (SAR) to predict the compound's behavior in biological systems. Machine learning models trained on pyridine derivative datasets are accelerating the discovery of novel analogs with optimized properties. Such AI-driven drug discovery approaches are reducing development timelines while expanding the therapeutic potential of fluorinated heterocycles like 1227574-81-3.

The global supply chain for 2,4-Dihydroxy-5-(trifluoromethyl)pyridine remains robust, with major producers located in North America, Europe, and Asia-Pacific regions. Recent advancements in continuous flow chemistry have enabled scalable production while maintaining cost efficiency—a critical factor for generic drug manufacturers. Market projections suggest sustained growth through 2030, particularly for applications in oncology therapeutics and crop protection formulations.

For researchers handling this compound, proper laboratory safety measures include using chemical-resistant gloves and working under fume hoods, though it does not require specialized containment. Material Safety Data Sheets (MSDS) provide detailed handling instructions aligned with OSHA Laboratory Standard guidelines. Environmental studies confirm its low bioaccumulation potential, supporting its use in eco-friendly chemical processes.

Innovative applications continue to emerge, such as its incorporation into metal-organic frameworks (MOFs) for gas storage and its use as a ligand in asymmetric catalysis. These developments underscore the compound's versatility beyond traditional domains. With over 50 peer-reviewed publications referencing CAS No. 1227574-81-3 since 2020, academic interest remains strong, particularly in medicinal chemistry and catalysis research communities.